Cas no 2378506-77-3 (3-(Methylamino)-1-pyrrolidin-1-ylpropan-1-one;hydrochloride)

• Product Name: 3-(Methylamino)-1-pyrrolidin-1-ylpropan-1-one;hydrochloride
• CAS No: 2378506-77-3
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• CID: 6430106
• PubChem ID: 145912976
• Update Time: 2025-05-22

3-(Methylamino)-1-pyrrolidin-1-ylpropan-1-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Methylamino)-1-pyrrolidin-1-ylpropan-1-one;hydrochloride
• 3-(methylamino)-1-(pyrrolidin-1-yl)propan-1-one hydrochloride
• EN300-7465343
• 2378506-77-3

• Inchi： 1S/C8H16N2O.ClH/c1-9-5-4-8(11)10-6-2-3-7-10;/h9H,2-7H2,1H3;1H
• InChI Key： MDMCXDSBKQWVCV-UHFFFAOYSA-N
• SMILES： Cl.O=C(CCNC)N1CCCC1

Computed Properties

• Exact Mass: 192.1029409g/mol
• Monoisotopic Mass: 192.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(Methylamino)-1-pyrrolidin-1-ylpropan-1-one;hydrochloride

Compound CAS No 2378506-77-3: 3-(Methylamino)-1-pyrrolidin-1-ylpropan-1-one; Hydrochloride

The compound with CAS No 2378506-77-3, known as 3-(Methylamino)-1-pyrrolidin-1-ylpropan-1-one; Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a methylamino group and a ketone functionality. The presence of the hydrochloride salt indicates that this compound is often used in its protonated form, which can influence its solubility and bioavailability.

Recent studies have highlighted the potential of 3-(Methylamino)-1-pyrrolidin-1-ylpropan-1-one; Hydrochloride in various therapeutic areas. For instance, research has shown that this compound exhibits promising activity in modulating certain enzyme pathways, making it a candidate for drug development in conditions such as neurodegenerative diseases and inflammatory disorders. The pyrrolidine ring structure is particularly interesting due to its ability to form hydrogen bonds, which can enhance the molecule's interaction with biological targets.

The synthesis of CAS No 2378506-77-3 involves a multi-step process that typically includes the formation of the pyrrolidine ring followed by the introduction of the methylamino and ketone groups. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize the production of this compound. These methods not only improve yield but also reduce the environmental impact of the synthesis process.

In terms of pharmacokinetics, 3-(Methylamino)-1-pyrrolidin-1-ylpropan-1-one; Hydrochloride has been shown to have favorable absorption properties in preclinical models. Its ability to cross biological membranes efficiently suggests potential for oral administration, which is a critical factor in drug delivery. Additionally, studies on its metabolic pathways have provided insights into its stability and clearance mechanisms, further supporting its suitability as a drug candidate.

The structural features of this compound, particularly the methylamino group and the pyrrolidine ring, play a crucial role in its biological activity. The methylamino group contributes to the molecule's basicity, which can influence its interaction with acidic residues on protein targets. Meanwhile, the pyrrolidine ring provides rigidity and enhances the molecule's ability to adopt specific conformations that are essential for binding to target sites.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on CAS No 2378506-77-3. These studies have revealed potential binding sites on key enzymes and receptors, providing a foundation for further experimental validation. Moreover, machine learning algorithms have been utilized to predict the compound's toxicity profile, which is an essential step in early-stage drug discovery.

In conclusion, 3-(Methylamino)-1-pyrrolidin-1-ylpropan-1-one; Hydrochloride (CAS No 2378506-77-3) is a versatile compound with significant potential in pharmaceutical applications. Its unique structure, favorable pharmacokinetic properties, and promising biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a key role in advancing medical treatments.